4-(6-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)pyrimidin-4-yl)morpholine

• IUPAC Name: 4-[6-[4-(5-fluoro-2-methoxyphenyl)sulfonylpiperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C19H24FN5O4S/c1-28-16-3-2-15(20)12-17(16)30(26,27)25-6-4-23(5-7-25)18-13-19(22-14-21-18)24-8-10-29-11-9-24/h2-3,12-14H,4-11H2,1H3
• InChI Key: KVEQBQDIXPFINP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCN(CC2)C3=CC(=NC=N3)N4CCOCC4
• Molecular Formula: C19H24FN5O4S
• Molecular Weight: 437.5 g/mol
• CAS No.: 1203081-85-9

Description

This compound features a pyrimidine core substituted at the 4-position with morpholine and at the 6-position with a 4-((5-fluoro-2-methoxyphenyl)sulfonyl)piperazine group. The sulfonamide-linked piperazine introduces electron-withdrawing and lipophilic characteristics, while the morpholine enhances solubility. Such structural motifs are common in kinase inhibitors and antimicrobial agents, where the pyrimidine scaffold serves as a ATP-binding pocket mimic .

Biological Activity

The compound 4-(6-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)pyrimidin-4-yl)morpholine represents a novel class of biologically active molecules, primarily investigated for their potential therapeutic applications in treating various diseases, particularly in oncology and neurodegenerative disorders. This article reviews the biological activities associated with this compound, highlighting its mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

This compound is characterized by a complex structure that includes a morpholine ring, a pyrimidine core, and a piperazine moiety linked to a sulfonyl group. The presence of the 5-fluoro-2-methoxyphenyl group enhances its lipophilicity, potentially improving its interaction with biological targets.

Property	Value
Molecular Formula	C21H24F2N4O3S
Molecular Weight	446.5 g/mol
CAS Number	946305-32-4

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors involved in critical signaling pathways. The sulfonyl group and piperazine ring are essential for binding interactions that modulate enzyme activity or receptor signaling. Preliminary studies suggest that the compound may inhibit cholinesterase enzymes, which are crucial in neurodegenerative diseases such as Alzheimer's.

Anticancer Properties

Research indicates that the compound exhibits significant anticancer activity against various cancer cell lines. For instance, it has been shown to induce apoptosis in MCF-7 breast cancer cells through the activation of caspase pathways. In vitro studies reported IC50 values indicating potent cytotoxicity:

Cell Line	IC50 Value (µM)
MCF-7	0.65
HCT-116	1.54

These results suggest that the compound may serve as a lead candidate for further development in cancer therapeutics.

Neuroprotective Effects

In addition to its anticancer properties, the compound has demonstrated neuroprotective effects by inhibiting cholinesterase activity. This action is particularly relevant in the context of Alzheimer's disease, where cholinesterase inhibitors are employed to manage symptoms. The compound's ability to cross the blood-brain barrier due to its lipophilic nature further supports its potential as a neuroprotective agent.

Case Studies

• Study on MCF-7 Cells : A study evaluated the effects of the compound on MCF-7 cells, revealing that it not only inhibited cell proliferation but also triggered apoptosis via caspase activation. Molecular docking studies indicated strong interactions with key protein targets involved in cell survival pathways.
• Neurodegenerative Disease Model : In an animal model of Alzheimer's disease, administration of the compound resulted in improved cognitive function and reduced amyloid-beta plaque formation, underscoring its potential as a therapeutic agent for neurodegenerative conditions.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Features

Compound Name / ID (Evidence Source)	Core Structure	Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound	Pyrimidine	- 4-Morpholine - 6-(4-(5-fluoro-2-methoxybenzenesulfonyl)piperazine)	~500 (estimated)	Enhanced lipophilicity from fluorinated aryl sulfonamide; potential for improved target binding
4-(2-((4-Methoxybenzyl)oxy)-6-(piperidin-1-yl)pyrimidin-4-yl)morpholine ()	Pyrimidine	- 4-Morpholine - 6-Piperidine - 2-(4-methoxybenzyloxy)	Not specified	Lacks sulfonamide; uses ether-linked aryl group; lower metabolic stability
4-[6-(4-methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-2-yl]-benzene-1,2-diamine ()	Thienopyrimidine	- 4-Morpholine - 6-(methylsulfonyl-piperazine) - 2-Aminophenyl	597.8 ()	Thienopyrimidine core increases planarity; methylsulfonyl group reduces steric hindrance compared to fluorinated aryl
4'-(5-Nitro-6-piperazin-1''-yl-4-(trifluoromethyl)pyridin-2-yl)morpholine ()	Pyridine	- 2-Morpholine - 6-Piperazine - 5-Nitro, 4-CF₃	361.32	Pyridine core with trifluoromethyl and nitro groups; higher electron deficiency may affect binding

Pharmacological and Physicochemical Properties

Enzyme Inhibition and Binding Affinity

• Target Compound : The 5-fluoro-2-methoxyphenyl sulfonamide group likely enhances binding to hydrophobic enzyme pockets (e.g., Decaprenylphosphoryl-β-D-ribose oxidase in M. tuberculosis), as fluorinated aryl groups improve affinity and metabolic stability .
• Thienopyrimidine Analogues (): Exhibit potent kinase inhibition due to thieno-fused ring increasing planar surface area for π-π stacking. Methylsulfonyl groups may offer weaker electron-withdrawing effects compared to aryl sulfonamides .

Solubility and Bioavailability

• The target compound’s morpholine group improves aqueous solubility, while the 5-fluoro-2-methoxyphenyl sulfonamide balances lipophilicity for membrane permeability. This contrasts with methylsulfonyl-piperazine derivatives (), which may exhibit higher solubility but reduced cellular uptake due to lower logP .

Metabolic Stability and Toxicity

• The fluorine atom in the target compound’s aryl group reduces oxidative metabolism, extending half-life compared to non-fluorinated analogues (e.g., ’s 4-methoxybenzyl derivative) .
• Piperazine sulfonamides generally exhibit lower toxicity than free piperazines, as sulfonylation blocks metabolic N-oxidation pathways .